Cas no 88574-09-8 (3-(Decanoylamino)propanoic acid)

• Product Name: 3-(Decanoylamino)propanoic acid
• CAS No: 88574-09-8
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 628207
• Update Time: 2023-08-03

3-(Decanoylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(1-oxodecyl)-
• N-decanoyl-beta-alanine
• 3-(decanoylamino)propanoic acid
• 3NonCONH prop acid
• AAA4/5
• 3-(Nonylcarboxylamino)propionic acid
• STK366535
• ST50903274
• 3-(Decanoylamino)propanoic acid

• Inchi： 1S/C13H25NO3/c1-2-3-4-5-6-7-8-9-12(15)14-11-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
• InChI Key： UXYLDVKJEPKPBF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 217
• Topological Polar Surface Area: 66.4